N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(4-methylpiperazin-1-yl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide
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Description
N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(4-methylpiperazin-1-yl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H25N5O4S and its molecular weight is 443.52. The purity is usually 95%.
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Scientific Research Applications
Neurochemical and Pharmacological Profile
This compound, as part of a broader class of pyridobenzoxazepine and pyridobenzothiazepine derivatives, has been studied for its potential as a central nervous system (CNS) agent. The research focused on synthesizing and characterizing the pharmacological profile of different chemical classes of pyridobenzazepine derivatives. The study measured affinities for D2, D1, 5-HT2, and cholinergic (M) receptors. It was observed that the oxazepine and thiazepine analogues, similar in structure to the given compound, showed significant activity against certain CNS targets, indicating their potential as antipsychotic drugs with a neurochemical profile compatible with atypical antipsychotic activity (Liégeois et al., 1994).
Antitumor Activities
Another study explored the antitumor activities of a series of compounds including a structurally similar molecule, 4-(benzo[d][1,3]dioxol-5-yl)-8,9-difluoro-2-(4-methylpiperazin-1-yl)-4,5-dihydro-1H-thiochromeno[4,3-d]pyrimidine (CH05). This research demonstrated that most of the target compounds exhibited significant antitumor activities against human cancer cell lines, highlighting the potential of these compounds in cancer therapy (Guo et al., 2012).
Histamine H4 Receptor Ligands
Further investigation into 2-aminopyrimidines synthesized as ligands for the histamine H4 receptor (H4R) revealed the utility of the compound class in developing anti-inflammatory and antinociceptive therapies. These studies suggest the compound's potential in modulating immune responses and pain, aligning with the objectives of discovering novel therapeutic agents for inflammatory and pain conditions (Altenbach et al., 2008).
Properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-[[1-(4-methylpiperazin-1-yl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O4S/c1-24-7-9-25(10-8-24)26-16-4-2-3-15(16)20(23-21(26)28)31-12-19(27)22-14-5-6-17-18(11-14)30-13-29-17/h5-6,11H,2-4,7-10,12-13H2,1H3,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYRXFDAMMJMJIQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)N2C3=C(CCC3)C(=NC2=O)SCC(=O)NC4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.